Cas no 2229578-33-8 (3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid
• CAS No: 2229578-33-8
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 6443310
• PubChem ID: 165642940
• Update Time: 2025-10-31

3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid
• EN300-1934859
• 2229578-33-8

• Inchi： 1S/C11H13BrO4/c1-15-9-5-7(3-4-8(9)12)6-10(16-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： PDLGTBMGICYTKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid

Professional Introduction to 3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic Acid (CAS No. 2229578-33-8)

3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229578-33-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromine and methoxy substituents on the aromatic ring, combined with the methoxypropanoic acid moiety, makes it a versatile intermediate for the development of novel therapeutic agents.

The< strong>4-bromo-3-methoxyphenyl moiety is particularly noteworthy, as it provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug design. The< strong>2-methoxypropanoic acid group not only contributes to the overall solubility and bioavailability of the compound but also serves as a handle for further derivatization, enabling the synthesis of a wide array of analogs.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. The< strong>CAS No. 2229578-33-8 compound has been explored in several preclinical studies as a potential lead for drugs targeting inflammatory and metabolic disorders. Its structural framework is reminiscent of natural products known for their anti-inflammatory properties, suggesting that it may exhibit similar pharmacological effects. Additionally, the methoxypropanoic acid moiety is commonly found in bioactive molecules, further enhancing its appeal as a scaffold for drug development.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Specifically, researchers have investigated its interaction with cytoprotective enzymes such as heme oxygenase-1 (HO-1) and superoxide dismutase (SOD). These enzymes are critical in maintaining cellular redox balance and have been implicated in various pathological conditions. Preliminary studies have shown that derivatives of< strong>3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid can modulate the activity of these enzymes, potentially leading to therapeutic benefits.

The< strong>bromine substituent on the aromatic ring is particularly interesting from a synthetic chemistry perspective. It serves as an excellent electrophile for palladium-catalyzed reactions, allowing for the introduction of diverse functional groups at specific positions on the ring. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacokinetic and pharmacodynamic properties. Moreover, bromine can be readily exchanged with other nucleophiles under appropriate conditions, providing another layer of synthetic versatility.

The< strong>methoxypropanoic acid moiety also plays a significant role in determining the physicochemical properties of the compound. The presence of both hydrophilic and hydrophobic regions enhances its solubility in both aqueous and organic solvents, making it suitable for various formulation strategies. This property is particularly important in drug development, where poor solubility can significantly hinder bioavailability and therapeutic efficacy.

In conclusion, 3-(4-bromo-3-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2229578-33-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.